Cas no 25486-00-4 (1H-Imidazole-4-propanamide,a-amino-N-hydroxy-, (aS)-)

• Product Name: 1H-Imidazole-4-propanamide,a-amino-N-hydroxy-, (aS)-
• CAS No: 25486-00-4
• MF: C₆H₁₀N₄O₂
• MW: 170.16920042038
• CID: 263903
• PubChem ID: 146997
• Update Time: 2025-04-19

1H-Imidazole-4-propanamide,a-amino-N-hydroxy-, (aS)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-propanamide,a-amino-N-hydroxy-, (aS)-
• N-hydroxy-L-histidinamide
• DTXSID00948372
• (S)-alpha-Amino-N-hydroxy-1H-imidazole-4-propanamide
• 1H-Imidazole-4-propanamide, alpha-amino-N-hydroxy-, (S)-
• 25486-00-4
• 2-Amino-N-hydroxy-3-(1H-imidazol-5-yl)propanimidic acid
• CHEMBL386198
• SCHEMBL4197031
• histidine hydroxamic acid
• (2S)-2-amino-N-hydroxy-3-(1H-imidazol-5-yl)propanamide

• Inchi： 1S/C6H10N4O2/c7-5(6(11)10-12)1-4-2-8-3-9-4/h2-3,5,12H,1,7H2,(H,8,9)(H,10,11)/t5-/m0/s1
• InChI Key： PPWCINXVCQTKJR-YFKPBYRVSA-N
• SMILES： O=C([C@H](CC1=CN=CN1)N)NO

Computed Properties

• Exact Mass: 170.08
• Monoisotopic Mass: 170.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.444
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.624